1-(2,4-Dichlorophenyl)-1H-pyrazol-3-ol
Overview
Description
The compound “1-(2,4-Dichlorophenyl)-1H-pyrazol-3-ol” is a type of organic compound that contains a pyrazol-3-ol group attached to a 2,4-dichlorophenyl group . Pyrazol-3-ol is a type of heterocyclic compound that contains a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom . The 2,4-dichlorophenyl group is a type of aromatic group that contains a phenyl ring substituted with two chlorine atoms .
Molecular Structure Analysis
The molecular structure of “this compound” would likely involve a pyrazol-3-ol group attached to a 2,4-dichlorophenyl group. The exact structure would depend on the specific arrangement of these groups .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific molecular structure. For example, similar compounds, such as 2,4-dichlorophenol, have a molecular weight of 189.039 g/mol .Scientific Research Applications
Synthesis and Anti-Inflammatory Effects
1-(2,4-Dichlorophenyl)-1H-pyrazol-3-ol is involved in the synthesis of novel 2-pyrazoline analogues which demonstrate potent anti-inflammatory effects. These analogues inhibit phospholipase A2, a key enzyme in the inflammatory cascade, suggesting their potential as nonsteroidal anti-inflammatory drugs. This is evidenced by studies where these compounds showed significant antimicrobial activities against various bacterial and fungal strains (Lokeshwari et al., 2017).
Pharmaceutical Development for Obesity
In the realm of pharmaceutical development, particularly for obesity, this compound derivatives have been studied. For instance, MK-5596, a compound derived from this chemical, acts as a novel cannabinoid-1 receptor inverse agonist. It shows promise in reducing body weight and food intake in animal models through a CB1R-mediated mechanism (Yan et al., 2010).
Structural Elucidation and Analysis
The structural properties of pyrazole derivatives, including those with this compound, have been a subject of research. Detailed studies involving crystallography and Hirshfeld surface analysis provide insights into the molecular and crystal structure, crucial for understanding their chemical behavior and potential applications (Naveen et al., 2018).
Innovative Synthesis Methods
Innovations in synthesis methods have also been explored. For instance, ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates have been efficiently synthesized under ultrasound irradiation, demonstrating significant reduction in reaction times and improved yields. This highlights the evolving methodologies in chemical synthesis involving pyrazole compounds (Machado et al., 2011).
Antimicrobial and Antioxidant Properties
The derivatives of this compound have been investigated for their antimicrobial and antioxidant activities. Some compounds show potent effects against various microbial strains and demonstrate strong antioxidant activity compared to controls, indicating their potential in developing new antimicrobial and antioxidant agents (Chennapragada & Palagummi, 2018).
Future Directions
Properties
IUPAC Name |
2-(2,4-dichlorophenyl)-1H-pyrazol-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N2O/c10-6-1-2-8(7(11)5-6)13-4-3-9(14)12-13/h1-5H,(H,12,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBCPEMHOTAGCPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)N2C=CC(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701222197 | |
Record name | 1-(2,4-Dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701222197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
184684-32-0 | |
Record name | 1-(2,4-Dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=184684-32-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2,4-Dichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701222197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.